CID 78062217

• Molecular Formula: CoGa3
• Molecular Weight: 268.10 g/mol
• InChI: InChI=1S/Co.3Ga
• InChI Key: JHIIEENVXNACMG-UHFFFAOYSA-N
• Canonical SMILES: [Co].[Ga].[Ga].[Ga]

Description

Compound “CID 78062217” is a chemical entity with unique properties and potential applications in various fields. It is known for its specific molecular structure, which contributes to its reactivity and functionality in different chemical processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “CID 78062217” involves multiple steps, starting from readily available precursors. The reaction conditions typically include controlled temperatures, specific catalysts, and solvents to ensure the desired product yield and purity. Detailed synthetic routes are often proprietary and may vary depending on the desired application and scale of production.

Industrial Production Methods: In industrial settings, the production of compound “this compound” is optimized for large-scale manufacturing. This involves the use of high-efficiency reactors, continuous flow processes, and stringent quality control measures to ensure consistency and safety. The industrial methods focus on cost-effectiveness, scalability, and environmental sustainability.

Chemical Reactions Analysis

Types of Reactions: Compound “CID 78062217” undergoes various chemical reactions, including:

Oxidation: Involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Involves the replacement of one functional group with another, using reagents such as halogens or nucleophiles.

Common Reagents and Conditions: The reactions of compound “this compound” are carried out under specific conditions, including controlled temperatures, pressures, and pH levels. Common reagents include acids, bases, solvents, and catalysts that facilitate the desired transformations.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxygenated derivatives, while substitution reactions may produce various substituted compounds with different functional groups.

Scientific Research Applications

Compound “CID 78062217” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis, catalysis, and material science.

Biology: Investigated for its potential biological activities, including enzyme inhibition, antimicrobial properties, and interaction with biomolecules.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer, infections, and metabolic disorders.

Industry: Utilized in the production of specialty chemicals, pharmaceuticals, and agrochemicals.

Mechanism of Action

Similar Compounds: Compound “CID 78062217” can be compared with other similar compounds based on its structure, reactivity, and applications. Similar compounds may include those with analogous functional groups, molecular frameworks, or biological activities.

Uniqueness: The uniqueness of compound “this compound” lies in its specific molecular structure, which imparts distinct reactivity and functionality. This makes it valuable for certain applications where other compounds may not be as effective or versatile.

Comparison with Similar Compounds

• Compound “CID 12345678”
• Compound “CID 23456789”
• Compound “CID 34567890”

These similar compounds share certain structural features or functional groups with compound “CID 78062217” but may differ in their specific properties and applications.